Methyl 4-aminohexanoate hydrochloride
Overview
Description
Methyl 4-aminohexanoate hydrochloride is a chemical compound with the CAS Number: 2230799-76-3 . It has a molecular weight of 181.66 . It is commonly used in the solution-phase peptide synthesis .
Molecular Structure Analysis
The InChI code for Methyl 4-aminohexanoate hydrochloride is1S/C7H15NO2.ClH/c1-3-6(8)4-5-7(9)10-2;/h6H,3-5,8H2,1-2H3;1H . This provides a standardized way to encode the molecule’s structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
Methyl 4-aminohexanoate hydrochloride is a powder . The storage temperature is 4 degrees Celsius . More specific physical and chemical properties such as melting point, boiling point, and solubility would require further experimental data.Scientific Research Applications
Thermosensitive Properties in Biomedical Applications
Methyl 4-aminohexanoate hydrochloride, as a derivative of amino acid esters, has been used in the synthesis of phosphazene derivatives. These derivatives exhibit thermosensitive properties, making them potentially useful in biomedical applications. Their lower critical solution temperatures are around body temperature, which is crucial for their biomedical use. The compounds degrade into harmless products like amino acids and phosphates, indicating their safe application in medical fields (Uslu et al., 2017).
Role in Chemical Synthesis and Industrial Applications
Methyl 4-aminohexanoate hydrochloride plays a significant role in chemical synthesis, especially in the formation of modified peptides. Its hydrophobic and flexible structure makes it useful in the synthetic fibers industry, such as in the production of nylon. It is also frequently utilized as a linker in various biologically active structures, demonstrating its versatility in chemical and industrial applications (Markowska et al., 2021).
Synthesis Methodology and Industrial Production
A new synthetic route for gabexate mesylate involves the use of 6-aminohexanoic acid hydrochloride (a related compound to methyl 4-aminohexanoate hydrochloride). This method simplifies the industrial production process and addresses issues like expensive raw materials in traditional synthesis methods. The improved yield and content quality highlight its industrial significance (Rui, 2011).
Corrosion Inhibition in Industrial Applications
Methyl 4-aminohexanoate hydrochloride shows potential as a corrosion inhibitor. In a study involving copper and nitric acid solutions, compounds like thiamine hydrochloride (a derivative) demonstrated inhibition efficiency, suggesting its use in protecting metals from corrosion. This application is significant for industrial maintenance and longevity of metal components (Abiola et al., 2011).
Safety and Hazards
The safety information for Methyl 4-aminohexanoate hydrochloride includes several hazard statements: H315, H319, H335 . These correspond to potential skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding inhalation, contact with skin or eyes, and following good safety practices when handling the compound .
properties
IUPAC Name |
methyl 4-aminohexanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-3-6(8)4-5-7(9)10-2;/h6H,3-5,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRUSHBXZIABOPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CCC(=O)OC)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2230799-76-3 |
Source
|
| Record name | methyl 4-aminohexanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-Bromothiophen-2-yl)-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone](/img/structure/B2870919.png)
![({3-Oxo-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}methyl)triphenylphosphanium chloride](/img/structure/B2870922.png)
![N-cyclopropyl-3-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide](/img/structure/B2870927.png)
![6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one](/img/structure/B2870928.png)
![2-[(2-Chloro-6-fluorophenyl)methyl]-6-(3-hydroxypropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione](/img/no-structure.png)
